

Predicted Metabolic Pathways for Morpholinomethyl Benzophenone Derivatives

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 2-Chloro-4-fluoro-3'-morpholinomethyl benzophenone

CAS No.: 898792-07-9

Cat. No.: B1325642

[Get Quote](#)

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Morpholinomethyl Benzophenone Scaffold in Drug Discovery

The morpholinomethyl benzophenone scaffold represents a confluence of two moieties with significant utility in medicinal chemistry. The benzophenone core is a privileged structure found in various biologically active compounds and is a well-known photoinitiator.[1][2] Its rigid diarylketone structure provides a foundation for constructing molecules with specific three-dimensional orientations. The morpholine ring is a frequently incorporated heterocycle in drug design, valued for its advantageous physicochemical and metabolic properties.[3][4] It often improves aqueous solubility, metabolic stability, and pharmacokinetic profiles due to its pKa being close to physiological pH.[5][6]

The combination of these two structures via a methylene linker creates a chemical class with diverse therapeutic potential. However, the metabolic fate of such a molecule is a critical determinant of its clinical success, influencing its efficacy, duration of action, and potential for

toxicity.[7] Unexpected or rapid metabolism can lead to the failure of promising drug candidates in late-stage development.[8] Therefore, a proactive and thorough investigation of the metabolic pathways is an indispensable part of the drug discovery and development process, as recommended by regulatory bodies like the FDA and the International Council for Harmonisation (ICH).[9][10][11]

This guide provides a comprehensive technical overview of the predicted metabolic pathways for morpholinomethyl benzophenone derivatives. It synthesizes established principles of drug metabolism with actionable, field-proven methodologies for both in silico prediction and in vitro validation. We will explore the likely Phase I and Phase II metabolic transformations, detail the experimental protocols required to confirm these predictions, and discuss the implications for drug development.

Part 1: Predicted Metabolic Fates

The metabolism of a xenobiotic is typically divided into two phases. Phase I reactions introduce or expose functional groups (e.g., hydroxyl, amine), while Phase II reactions conjugate these groups with endogenous molecules to increase water solubility and facilitate excretion.[12]


Phase I Metabolic Pathways: Functionalization

Phase I metabolism of morpholinomethyl benzophenone derivatives is anticipated to be primarily mediated by the Cytochrome P450 (CYP) superfamily of enzymes located predominantly in the liver.[13][14] The primary sites for oxidative metabolism are the morpholine ring, the methylene linker, and the benzophenone core.

- Metabolism of the Morpholine Moiety: The morpholine ring can undergo several oxidative transformations.
 - C-Oxidation: Oxidation of the carbon atoms adjacent (alpha) to the ring nitrogen or oxygen is a common pathway. This can lead to the formation of lactams or ring-opened metabolites.
 - N-Oxidation: Direct oxidation of the tertiary nitrogen to form an N-oxide is also possible, although often a minor pathway for morpholines compared to other amines.
- Metabolism of the Methylene Linker:

- N-dealkylation: The most probable metabolic route for the methylene linker is oxidative N-dealkylation. This reaction would cleave the bond between the nitrogen and the methylene carbon, resulting in the formation of a benzophenone-methanol derivative and morpholine. This is often a major clearance pathway for N-alkylated compounds.
- Metabolism of the Benzophenone Core:
 - Aromatic Hydroxylation: The two phenyl rings of the benzophenone core are susceptible to hydroxylation at various positions (ortho, meta, para). The resulting phenolic metabolites are often pharmacologically active and are key substrates for subsequent Phase II conjugation.
 - Ketone Reduction: The carbonyl group of the benzophenone can be reduced by carbonyl reductases to form a secondary alcohol (diphenylmethanol derivative). This creates a new chiral center and can significantly alter the biological activity of the molecule.

The following diagram illustrates the predicted primary Phase I metabolic pathways.



[Click to download full resolution via product page](#)

Caption: Predicted Phase II conjugation pathways for hydroxylated metabolites.

Part 2: A Framework for Experimental Validation

While predictions provide a crucial starting point, experimental validation is essential to definitively characterize the metabolic profile. [15] A tiered approach, beginning with in silico tools and progressing to in vitro assays, offers an efficient and robust strategy.

Tier 1: In Silico Prediction

Computational tools are invaluable for initial screening and hypothesis generation. [7][16] They can predict sites of metabolism, identify likely metabolites, and estimate metabolic stability. [8] [13]* Methodologies: These tools range from expert rule-based systems that recognize common metabolic transformations to sophisticated quantum mechanics and machine learning models that calculate the reactivity of specific atoms. [12]* Causality: Utilizing in silico tools early allows for the prioritization of compounds and helps design more focused and efficient in vitro experiments. By anticipating likely "metabolic hotspots," chemists can modify the parent structure to improve its drug-like properties, a strategy known as "metabolic soft spot" blocking. [8]

Tier 2: In Vitro Experimental Protocols

In vitro assays using human-derived subcellular fractions or cells are the cornerstone of modern drug metabolism studies. [17][18][19] They provide direct experimental evidence of metabolic pathways and kinetics.

This assay determines the rate at which a compound is metabolized by liver enzymes, providing an estimate of its intrinsic clearance (CL_{int}). [17] Objective: To determine the in vitro half-life (t_{1/2}) and intrinsic clearance (CL_{int}) of a morpholinomethyl benzophenone derivative in human liver microsomes (HLMs).

Methodology:

- Reagent Preparation:
 - Prepare a 1 M stock of NADPH in buffer (e.g., 100 mM potassium phosphate, pH 7.4).
 - Prepare a 1 mg/mL stock of the test compound in a suitable organic solvent (e.g., DMSO, Acetonitrile).
 - Thaw pooled human liver microsomes (HLMs) on ice. Dilute to a final working concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4).
- Incubation:

- In a 96-well plate, combine the HLM solution and the test compound (final concentration typically 1 μ M).
- Pre-warm the plate at 37°C for 5 minutes in a shaking water bath.
- Initiate the metabolic reaction by adding a pre-warmed solution of the cofactor, NADPH (final concentration 1 mM). The absence of NADPH serves as a negative control.
- Time-Point Sampling:
 - At specified time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the incubation mixture.
 - Quench the reaction immediately by adding the aliquot to a 2-3 fold excess of ice-cold acetonitrile containing an internal standard (for analytical normalization).
- Sample Processing:
 - Vortex the quenched samples thoroughly.
 - Centrifuge the plate at high speed (e.g., 4000 rpm for 20 minutes) to pellet the precipitated proteins.
 - Transfer the supernatant to a new plate for analysis.
- LC-MS/MS Analysis:
 - Analyze the samples using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. [20][21]The method should be optimized for the specific parent compound.
 - Monitor the disappearance of the parent compound over time by measuring the peak area ratio of the analyte to the internal standard.
- Data Analysis:
 - Plot the natural log of the percentage of the parent compound remaining versus time.

- The slope of the linear regression line is the elimination rate constant (k).
- Calculate the half-life ($t_{1/2}$) using the formula: $t_{1/2} = 0.693 / k$.
- Calculate intrinsic clearance (CL_{int}) using the formula: CL_{int} (μL/min/mg protein) = $(0.693 / t_{1/2}) * (\text{incubation volume} / \text{mg of microsomal protein})$.

Self-Validating System: The protocol's integrity is maintained by including controls. A positive control (a compound with known metabolic stability, e.g., verapamil) ensures the enzymatic activity of the microsomes. A negative control (incubation without NADPH) confirms that the compound loss is due to enzymatic metabolism and not non-specific binding or degradation.

This experiment aims to identify the structures of metabolites formed during incubation. [\[18\]](#)[\[22\]](#)

Objective: To identify the major Phase I and Phase II metabolites of a morpholinomethyl benzophenone derivative in human hepatocytes.

Methodology:


- System Selection: Cryopreserved human hepatocytes are often preferred for MetID as they contain a full complement of both Phase I and Phase II enzymes. [\[14\]](#) Subcellular fractions like HLMs (for Phase I) and S9 fractions supplemented with cofactors (UDPGA for UGTs, PAPS for SULTs) can also be used.
- Incubation:
 - Incubate the test compound (at a higher concentration than for stability assays, e.g., 10 μM) with suspended hepatocytes at 37°C.
 - Include separate incubations supplemented with specific Phase II cofactors if using subcellular fractions.
 - A control incubation without the test compound is essential to identify background peaks from the matrix.
- Sample Preparation:

- After a suitable incubation time (e.g., 60-120 minutes), quench the reaction with ice-cold acetonitrile or methanol.
- Process the sample as described in the stability protocol (vortex, centrifuge, collect supernatant).
- LC-HRMS Analysis:
 - Analyze the supernatant using liquid chromatography coupled to high-resolution mass spectrometry (LC-HRMS), such as a Q-TOF or Orbitrap instrument. [23][24][25] * HRMS provides accurate mass measurements, which are critical for determining the elemental composition of metabolites. [26][27] * Acquire data in both full scan mode (to detect all ions) and tandem MS (MS/MS) mode to obtain fragmentation patterns for structural elucidation. [28]
- Data Mining and Interpretation:
 - Process the LC-HRMS data using specialized metabolite identification software.
 - Search for predicted metabolites by extracting ion chromatograms corresponding to their calculated exact masses (e.g., parent mass + 15.9949 for hydroxylation; parent mass + 176.0321 for glucuronidation).
 - Compare the MS/MS fragmentation pattern of a potential metabolite with that of the parent drug. Common fragments can confirm the core structure, while mass shifts in fragments can pinpoint the site of modification.

Trustworthiness: The use of HRMS provides high confidence in metabolite identification.

Comparing chromatograms from the test incubation to the control incubation (without the drug) is a critical self-validating step to ensure that detected peaks are drug-related and not endogenous matrix components.

The overall workflow for predicting and identifying metabolites is summarized below.



[Click to download full resolution via product page](#)

Caption: Integrated workflow for metabolite prediction and identification.

Part 3: Implications and Next Steps

Understanding the metabolic pathways of morpholinomethyl benzophenone derivatives has profound implications for drug development.

- **Pharmacokinetics and Dosing:** A high rate of metabolism (high intrinsic clearance) may lead to poor oral bioavailability and a short duration of action, necessitating more frequent dosing. [29] In vitro to in vivo extrapolation (IVIVE) models can be used to predict human pharmacokinetic parameters from these in vitro data. [30][31][32][33] • **Drug-Drug Interactions (DDIs):** If a compound is primarily cleared by a single CYP enzyme (e.g., CYP3A4), it is susceptible to DDIs. [34][35] Co-administration with an inhibitor of that enzyme could lead to dangerously high plasma concentrations of the drug. Further in vitro studies are required to assess the potential of the compound to inhibit or induce major metabolizing enzymes, in line with regulatory guidelines. [11] • **Bioactivation and Toxicity:** Metabolism is not always a detoxification process. Some metabolic transformations can lead to the formation of reactive metabolites that can covalently bind to cellular macromolecules, potentially causing idiosyncratic toxicity. [36] The benzophenone moiety, in particular, is known for its photochemical properties, and the potential for photo-induced toxicity or the formation of reactive oxygen species (ROS) should be considered. [36][37] Data Summary Table

Parameter	Description	Experimental Assay	Importance
t _{1/2} (in vitro)	Time required for 50% of the parent drug to be metabolized.	Metabolic Stability	Indicates speed of metabolism.
CL _{int}	Intrinsic Clearance; the inherent ability of the liver to metabolize a drug.	Metabolic Stability	Key input for predicting in vivo hepatic clearance. [29]
Metabolite Profile	The identity and relative abundance of all metabolites.	Metabolite Identification	Defines the biotransformation pathways.
Enzymes Involved	Specific CYP, UGT, SULT isoforms responsible for clearance.	Reaction Phenotyping	Crucial for predicting drug-drug interaction potential. [11][17]

Conclusion

A thorough understanding of the metabolic pathways of morpholinomethyl benzophenone derivatives is not merely an academic exercise but a critical component of risk assessment and successful drug development. The predicted pathways—involving N-dealkylation, aromatic hydroxylation, ketone reduction, and subsequent conjugation—provide a strong foundation for targeted investigation. By employing a systematic approach that integrates in silico prediction with robust in vitro experimental validation, researchers can build a comprehensive metabolic profile. This knowledge enables the rational design of safer, more effective drug candidates and provides the necessary data to navigate the complex regulatory landscape, ultimately accelerating the journey from the laboratory to the clinic.

References

- Kirchmair, J., Göller, A. H., Lang, D., & Kunze, J. (2019). In silico approaches and tools for the prediction of drug metabolism and fate: A review. *Computational Biology and Medicine*, 106, 54-64. [\[Link\]](#)
- Saladi, P. A. V. L., Kamala, G. R., Ch, H., & P, N. (2026, January). Major metabolic pathways of the morpholine moiety as a component of drugs such as linezolid or gefitinib. *Molecules*. [\[Link\]](#)
- Chen, X., et al. (2024). MetaPredictor: in silico prediction of drug metabolites based on deep language models with prompt engineering. *Briefings in Bioinformatics*. [\[Link\]](#)
- BioIVT. (n.d.). Drug Metabolism Assays. Retrieved from [\[Link\]](#)
- Rowland, A., Miners, J. O., & Mackenzie, P. I. (2013). The UDP-glucuronosyltransferases: their role in drug metabolism and detoxification. *The International Journal of Biochemistry & Cell Biology*, 45(6), 1121-1132. [\[Link\]](#)
- Barr, D. A., et al. (2024). Tackling metabolism issues in drug discovery with in silico methods. *AZoNetwork*. [\[Link\]](#)
- Harrill, J. A., et al. (2021). Considerations for Improving Metabolism Predictions for In Vitro to In Vivo Extrapolation. *Frontiers in Toxicology*, 3. [\[Link\]](#)
- de Bruyn, T., & Tresadern, G. (2014). In silico prediction of drug metabolism by P450. *Current Drug Metabolism*, 15(5), 514-525. [\[Link\]](#)

- Labcorp. (n.d.). Enhance Your DMPK Studies with In Vitro Metabolism. Retrieved from [\[Link\]](#)
- Semantic Scholar. (n.d.). UDP-glucuronosyltransferases : Their role in drug metabolism and etoxification. Retrieved from [\[Link\]](#)
- Park, S., et al. (2014). Phototoxic Risk Assessments on Benzophenone Derivatives: Photobiochemical Assessments and Dermal Cassette-Dosing Pharmacokinetic Study. Journal of Pharmaceutical Sciences, 103(10), 3351-3360. [\[Link\]](#)
- Creative Biolabs. (n.d.). In Vitro Metabolism Studies. Retrieved from [\[Link\]](#)
- S, P., & K, S. (2017). Metabolite Identification by Mass Spectrometry. International Journal of Pharmaceutical Research and Allied Sciences, 6(3), 1-9. [\[Link\]](#)
- Stresser, D. M. (2009). In Vitro Assays for Induction of Drug Metabolism. Methods in Molecular Biology, 481, 47-58. [\[Link\]](#)
- Coughtrie, M. W. (2005). Human sulfotransferases and their role in chemical metabolism. Toxicological Sciences, 83(2), 229-231. [\[Link\]](#)
- Nakajima, M. (2015). A comprehensive review of UDP-glucuronosyltransferase and esterases for drug development. Drug Metabolism and Pharmacokinetics, 30(1), 3-17. [\[Link\]](#)
- Creative Biolabs. (n.d.). In Silico Drug Metabolism Prediction Services. Retrieved from [\[Link\]](#)
- Drug Discovery News. (n.d.). Navigating new regulatory guidelines for drug metabolism studies. Retrieved from [\[Link\]](#)
- Leist, M., et al. (2017). Perspectives on In Vitro to In Vivo Extrapolations. Journal of the American Association for Laboratory Animal Science, 56(5), 557-563. [\[Link\]](#)
- Kumar, A., et al. (2024). Applications Of Liquid Chromatography Mass Spectrometry (Lc Ms) In Drug Metabolism Studies. Journal of Applied Bioanalysis, 10(1). [\[Link\]](#)
- Silantes. (2023). Understanding the Role of Mass Spectrometry in Metabolomics. Retrieved from [\[Link\]](#)

- Miners, J. O., et al. (2002). In Vitro Identification of UDP-Glucuronosyltransferases (UGTs) Involved in Drug Metabolism. Current Protocols in Toxicology, Chapter 6, Unit 6.10. [\[Link\]](#)
- Kim, S., et al. (2023). A comprehensive review of sources, pathways, and toxic effects of human exposure to benzophenone ultraviolet light filters. Environmental Research, 216(Pt 2), 114623. [\[Link\]](#)
- Patti, G. J., et al. (2012). Mass spectrometry–based metabolomics, analysis of metabolite-protein interactions, and imaging. Journal of Biological Chemistry, 287(47), 39766-39773. [\[Link\]](#)
- Uusitalo, J. (2013). Liquid chromatography–mass spectrometry in drug metabolism studies. OuluREPO. [\[Link\]](#)
- Admescope. (n.d.). Services for in vitro Metabolism research. Retrieved from [\[Link\]](#)
- Al-Sawalha, N. A., & Al-Btoush, O. M. (2021). The Functionality of UDP-Glucuronosyltransferase Genetic Variants and their Association with Drug Responses and Human Diseases. Pharmaceutics, 13(9), 1369. [\[Link\]](#)
- Hsieh, Y. (2008). HPLC-MS/MS in Drug Metabolism and Pharmacokinetic Screening. Expert Opinion on Drug Metabolism & Toxicology, 4(1), 93-101. [\[Link\]](#)
- Ma, S., & Chowdhury, S. K. (2007). Application of Mass Spectrometry for Metabolite Identification. Current Drug Metabolism, 8(5), 474-486. [\[Link\]](#)
- Paini, A., et al. (2020). In Vitro–In Vivo Extrapolation by Physiologically Based Kinetic Modeling: Experience With Three Case Studies and Lessons Learned. Frontiers in Pharmacology, 11. [\[Link\]](#)
- LCGC International. (2008). Mass Spectrometry for Metabolomics: Addressing the Challenges. Retrieved from [\[Link\]](#)
- Taylor & Francis. (n.d.). Sulfotransferase – Knowledge and References. Retrieved from [\[Link\]](#)
- Su, C., & Chen, G. (2018). Updated perspectives on the cytosolic sulfotransferases (SULTs) and SULT-mediated sulfation. Acta Pharmaceutica Sinica B, 8(1), 4-13. [\[Link\]](#)

- Coughtrie, M. W. H. (2005). Human Sulfotransferases and Their Role in Chemical Metabolism. *Toxicological Sciences*, 83(2), 229-231. [[Link](#)]
- Stadnicka, J., Schirmer, K., & Ashauer, R. (2012). In Vitro- in Vivo Extrapolation of Hepatic Metabolism for Different Scenarios - A Toolbox. *Environmental Science & Technology*, 46(15), 8345-8352. [[Link](#)]
- Kostianinen, R. (2000). Liquid chromatography-mass spectrometry in the study of the metabolism of drugs and other xenobiotics. *Journal of Mass Spectrometry*, 35(11), 1225-1234. [[Link](#)]
- Kumar, A., et al. (2024). Applications Of Liquid Chromatography-Mass Spectrometry (LC-MS) In Drug Metabolism Studies. *Journal of Applied Bioanalysis*, 10(1). [[Link](#)]
- XenoTech. (2023, February 24). Role of Sulfotransferases in Drug Metabolism and Potential for Drug Drug Interactions [Video]. YouTube. [[Link](#)]
- SaferWorldbyDesign. (2020, December 9). An online interface for in vitro to in vivo extrapolation in HepaRG™ cells [Video]. YouTube. [[Link](#)]
- FDA. (n.d.). In Vivo Drug Metabolism/Drug Interaction Studies — Study Design, Data Analysis, and Recommendations for Dosing and Labeling. BS Publications. [[Link](#)]
- IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. (2013). Benzophenone. In *Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water*. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 101. [[Link](#)]
- FDA. (2020). Safety Testing of Drug Metabolites Guidance for Industry. Retrieved from [[Link](#)]
- DLRC Group. (2024). ICH M12 Guideline Overview on Drug Interaction Studies. Retrieved from [[Link](#)]
- Banno, H., et al. (2020). A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. *Medicinal Research Reviews*, 40(2), 709-752. [[Link](#)]

- Sharma, A., et al. (2015). Benzophenone 1 induced photogenotoxicity and apoptosis via release of cytochrome c and Smac/DIABLO at environmental UV radiation. Toxicology Letters, 240(1), 168-177. [[Link](#)]
- Wikipedia. (n.d.). Benzophenone. Retrieved from [[Link](#)]
- Regulations.gov. (n.d.). In Vitro Metabolism- and Transporter-Mediated Drug-Drug Interaction Studies, and Clinical Drug Interaction Studies--Study Design, Data Analysis, and Clinical Implications; Draft Guidances or Industry. Retrieved from [[Link](#)]
- Al-Suwailem, et al. (2022). An updated review on morpholine derivatives with their pharmacological actions. International journal of health sciences, 6(S3), 1015-1033. [[Link](#)]
- Cichero, E., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience, 12(3), 369-386. [[Link](#)]
- Cichero, E., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience, 12(3), 369-386. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. BENZOPHENONE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 2. Benzophenone - Wikipedia [en.wikipedia.org]
- 3. researchgate.net [researchgate.net]
- 4. Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. pubs.acs.org [pubs.acs.org]
- 6. pubs.acs.org [pubs.acs.org]

- [7. In silico approaches and tools for the prediction of drug metabolism and fate: A review - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [8. news-medical.net \[news-medical.net\]](#)
- [9. Navigating new regulatory guidelines for drug metabolism studies | Drug Discovery News \[drugdiscoverynews.com\]](#)
- [10. fda.gov \[fda.gov\]](#)
- [11. ICH M12 Guideline Overview on Drug Interaction Studies \[dlrcgroup.com\]](#)
- [12. academic.oup.com \[academic.oup.com\]](#)
- [13. In silico prediction of drug metabolism by P450 - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [14. In vitro assays for induction of drug metabolism - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [15. labcorp.com \[labcorp.com\]](#)
- [16. creative-biolabs.com \[creative-biolabs.com\]](#)
- [17. bioivt.com \[bioivt.com\]](#)
- [18. In Vitro Metabolism Studies - Creative Biolabs \[creative-biolabs.com\]](#)
- [19. admescope.com \[admescope.com\]](#)
- [20. HPLC-MS/MS in drug metabolism and pharmacokinetic screening - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [21. researchgate.net \[researchgate.net\]](#)
- [22. ijpras.com \[ijpras.com\]](#)
- [23. journalofappliedbioanalysis.com \[journalofappliedbioanalysis.com\]](#)
- [24. oulurepo.oulu.fi \[oulurepo.oulu.fi\]](#)
- [25. researchgate.net \[researchgate.net\]](#)
- [26. Mass Spectrometry in Metabolomics | Silantes \[silantes.com\]](#)
- [27. Mass spectrometry–based metabolomics, analysis of metabolite-protein interactions, and imaging - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [28. chromatographyonline.com \[chromatographyonline.com\]](#)
- [29. researchgate.net \[researchgate.net\]](#)
- [30. Frontiers | Considerations for Improving Metabolism Predictions for In Vitro to In Vivo Extrapolation \[frontiersin.org\]](#)
- [31. Perspectives on In Vitro to In Vivo Extrapolations - PMC \[pmc.ncbi.nlm.nih.gov\]](#)

- 32. In Vitro–In Vivo Extrapolation by Physiologically Based Kinetic Modeling: Experience With Three Case Studies and Lessons Learned - PMC [pmc.ncbi.nlm.nih.gov]
- 33. m.youtube.com [m.youtube.com]
- 34. bspublications.net [bspublications.net]
- 35. regulations.gov [regulations.gov]
- 36. Phototoxic Risk Assessments on Benzophenone Derivatives: Photobiochemical Assessments and Dermal Cassette-Dosing Pharmacokinetic Study - PubMed [pubmed.ncbi.nlm.nih.gov]
- 37. Benzophenone 1 induced photogenotoxicity and apoptosis via release of cytochrome c and Smac/DIABLO at environmental UV radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Predicted Metabolic Pathways for Morpholinomethyl Benzophenone Derivatives]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1325642/docs#predicted-metabolic-pathways-for-morpholinomethyl-benzophenone-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check